Cas no 1806919-91-4 (3-Amino-5-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine)
3-Amino-5-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-5-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine
-
- Inchi: 1S/C8H9BrF2N2/c1-4-7(12)6(8(10)11)5(2-9)3-13-4/h3,8H,2,12H2,1H3
- InChI Key: RZYAYQFQIPZMGX-UHFFFAOYSA-N
- SMILES: BrCC1=CN=C(C)C(=C1C(F)F)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 168
- XLogP3: 1.7
- Topological Polar Surface Area: 38.9
3-Amino-5-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029065526-250mg |
3-Amino-5-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine |
1806919-91-4 | 97% | 250mg |
$988.80 | 2022-03-31 | |
| Alichem | A029065526-500mg |
3-Amino-5-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine |
1806919-91-4 | 97% | 500mg |
$1,695.20 | 2022-03-31 | |
| Alichem | A029065526-1g |
3-Amino-5-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine |
1806919-91-4 | 97% | 1g |
$2,890.60 | 2022-03-31 |
3-Amino-5-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 3-Amino-5-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine
Introduction to 3-Amino-5-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine (CAS No. 1806919-91-4)
3-Amino-5-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine, identified by the CAS number 1806919-91-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that serves as a fundamental scaffold in the synthesis of numerous bioactive molecules. The presence of multiple functional groups, including an amino group, a bromomethyl substituent, and a difluoromethyl group, makes this compound a versatile intermediate for the development of novel therapeutic agents.
The amino group in 3-Amino-5-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine provides a site for further chemical modification, enabling the attachment of various pharmacophores through amide or urea bond formations. This characteristic is particularly valuable in drug design, where precise molecular modifications can enhance binding affinity and selectivity. The bromomethyl moiety further extends the synthetic utility of this compound, allowing for reactions such as nucleophilic substitution to introduce additional functional groups. These modifications are crucial in the development of targeted therapies, where specific molecular interactions are essential for therapeutic efficacy.
The difluoromethyl group is another key feature of this compound, contributing to its potential as a building block in medicinal chemistry. Difluorinated compounds are known for their improved metabolic stability and enhanced binding interactions with biological targets. This property has been extensively explored in the development of antiviral, anticancer, and anti-inflammatory agents. The 2-methylpyridine backbone provides additional stability and influences the electronic properties of the molecule, making it an attractive candidate for further derivatization.
Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. Pyridine derivatives, in particular, have been extensively studied due to their diverse biological activities and synthetic accessibility. The compound 3-Amino-5-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine (CAS No. 1806919-91-4) exemplifies this trend, as it combines multiple functional groups that are highly sought after in medicinal chemistry.
In particular, the combination of an amino group and a bromomethyl substituent allows for facile introduction of carboxylic acids or other nucleophiles, enabling the synthesis of complex molecules with tailored properties. This flexibility is critical in hit-to-lead optimization, where small structural changes can significantly impact biological activity. Furthermore, the presence of a difluoromethyl group enhances lipophilicity and metabolic stability, which are key factors in drug-like properties.
Current research in pharmaceutical chemistry increasingly focuses on developing novel scaffolds that combine multiple pharmacophores into a single molecule. This approach not only simplifies drug design but also reduces the likelihood of off-target effects. The 3-Amino-5-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine (CAS No. 1806919-91-4) fits well within this paradigm, offering a platform for exploring new therapeutic modalities.
One notable application of this compound is in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. Pyridine derivatives have shown promise as inhibitors due to their ability to mimic ATP binding pockets in kinases. The structural features of 3-Amino-5-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine, including its amino and bromomethyl groups, provide opportunities for designing molecules that can selectively target specific kinases with high affinity.
Another area where this compound shows potential is in antiviral research. The ability to introduce various functional groups allows for the creation of molecules that can interfere with viral replication cycles. For instance, modifications at the amino and bromomethyl positions could lead to compounds that inhibit viral proteases or polymerases, thereby blocking infection or spreading.
The synthetic pathways involving 3-Amino-5-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine (CAS No. 1806919-91-4) have been optimized to ensure high yields and purity, making it a reliable starting material for further chemical transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups efficiently. These methods align with modern pharmaceutical manufacturing standards, ensuring scalability and reproducibility.
The growing interest in fluorinated compounds underscores their importance in medicinal chemistry. Difluorinated moieties can significantly alter pharmacokinetic properties, leading to improved bioavailability and reduced clearance rates. This has been demonstrated in numerous preclinical studies where difluorinated analogs have shown enhanced therapeutic profiles compared to their non-fluorinated counterparts.
In conclusion,3-Amino-5-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine (CAS No. 1806919-91-4) represents a valuable asset in pharmaceutical research due to its versatile structure and functional groups. Its potential applications span across various therapeutic areas, including oncology and virology, making it a promising candidate for further development. As research continues to uncover new synthetic strategies and biological targets,3-Amino-5-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine will likely play an increasingly important role in drug discovery efforts.
1806919-91-4 (3-Amino-5-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)